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Compound of Interest

Compound Name: cholesterol n-nonyl carbonate

Cat. No.: B579574

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of cholesteryl nonanoate, a significant cholesteryl ester with applications ranging
from cosmetic formulations to advanced liquid crystal technologies. This document details its
structural characteristics, physicochemical properties, and provides generalized experimental
protocols for their determination.

Introduction

Cholesteryl nonanoate (also known as cholesteryl pelargonate) is the ester formed from
cholesterol and nonanoic acid.[1][2] It is a white, crystalline solid at room temperature and is
notable for its thermotropic liquid crystalline behavior, specifically exhibiting a cholesteric
phase.[1][3] This property, along with its biocompatibility, makes it a subject of interest in
materials science and biomedical applications, including drug delivery systems where it can
influence membrane fluidity.[4]

Chemical and Physical Properties

The fundamental chemical and physical properties of cholesteryl nonanoate are summarized in
the table below. These properties are crucial for its handling, formulation, and application in
various scientific and industrial contexts.
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Property Value

CAS Number 1182-66-7

Molecular Formula C36H6202[5][6]

Molecular Weight 526.88 g/mol [6][7][8]

Appearance White to off-white crystalline solid[1][2][7]
Melting Point 74 - 82 °C[1][2][7]

Boiling Point ~360 °C at 760 mmHg[7][9]

Insoluble in water.[1][2] Soluble in organic
Solubility solvents such as chloroform, tetrahydrofuran
(THF), and ethanol.[4][10][11]

Optical Rotation -30° (c=5 in chloroform)[11][12]

Liquid Crystalline Behavior

A key characteristic of cholesteryl nonanoate is its ability to form a cholesteric liquid crystal
phase upon heating.[3] The transition between different phases (crystalline, smectic,
cholesteric, and isotropic liquid) occurs at specific temperatures, which is a critical
consideration for its application in thermochromic devices and liquid crystal displays.[13]

e Crystalline to Smectic Phase Transition: 77.5 °C
e Smectic to Cholesteric Phase Transition: 79 °C
o Cholesteric to Isotropic Liquid Transition (Clearing Point): 90 °C[13]

The following diagram illustrates the phase transition workflow of cholesteryl nonanoate with
respect to temperature changes.
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Phase Transition of Cholesteryl Nonanoate
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Phase transition workflow of cholesteryl nonanoate.

Spectral Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of
cholesteryl nonanoate.
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Spectroscopy Type Key Features

The proton NMR spectrum shows characteristic
1H NMR signals for the cholesterol backbone and the

nonanoate fatty acid chain.[14][15]

The carbon NMR spectrum provides detailed
13C NMR information on the carbon skeleton, confirming

the ester linkage and the sterol structure.[14]

The mass spectrum typically shows a top peak
at m/z 368, corresponding to the cholestadiene

Mass Spectrometry (GC-MS
P Y ) fragment after the loss of the nonanoate group.

[5]

The IR spectrum exhibits a strong absorption
band around 1735 cm~1, which is characteristic

Infrared (IR) Spectrosco
(IR) Sp i of the C=0 stretching vibration of the ester

group.[5]

Experimental Protocols

The following are generalized methodologies for the characterization of cholesteryl nonanoate.
5.1. Synthesis via Acid Chloride-Alcohol Condensation

This protocol describes a common method for the synthesis of cholesteryl esters.

» Dissolution: Dissolve cholesterol in a dry, non-protic solvent such as pyridine.

» Acylation: Slowly add nonanoyl chloride to the cholesterol solution. The reaction is typically
carried out at room temperature.

» Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, quench the reaction with water and extract the
product with an organic solvent like diethyl ether.
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 Purification: Wash the organic layer with dilute acid, then with a saturated sodium
bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium
sulfate.

« |solation: Remove the solvent under reduced pressure. The crude product can be further
purified by recrystallization from a suitable solvent such as acetone to yield the final white
crystalline product.

The logical workflow for the synthesis and purification is depicted below.
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Synthesis Workflow of Cholesteryl Nonanoate
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Synthesis and purification workflow.
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5.2. Characterization by Differential Scanning Calorimetry (DSC)[3]

DSC is employed to determine the phase transition temperatures and enthalpies of cholesteryl
nonanoate.

o Sample Preparation: Accurately weigh a small amount of the sample (typically 1-5 mg) into
an aluminum DSC pan.

e Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

o Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature
above its isotropic clearing point. Then, cool the sample at the same rate. A second heating
run is often performed to ensure thermal history is removed.

» Data Analysis: The temperatures of phase transitions are identified as the onset or peak of
the endothermic or exothermic events in the DSC thermogram.

5.3. Spectroscopic Analysis

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a small amount of the sample
in a deuterated solvent (e.g., CDCIs). Record *H and 3C NMR spectra on a high-field NMR
spectrometer.[16]

e Mass Spectrometry (MS): Introduce the sample into the mass spectrometer, often via a gas
chromatograph (GC-MS) for volatile compounds. The resulting mass spectrum provides
information on the molecular weight and fragmentation pattern.[17]

« Infrared (IR) Spectroscopy: Prepare a sample as a KBr pellet or a thin film. Record the IR
spectrum to identify characteristic functional groups.[5]

Safety and Handling

According to safety data sheets, cholesteryl nonanoate is not classified as a hazardous
substance under normal use conditions.[7][9] However, standard laboratory safety practices
should be followed. It is incompatible with strong oxidizing agents.[7][10] For handling, it is
recommended to use personal protective equipment, including gloves and safety glasses, and
to work in a well-ventilated area to avoid dust formation.[18]
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Applications

The unique properties of cholesteryl nonanoate make it valuable in several fields:

o Cosmetics: It is used as an emollient and texturizing agent in products like make-up and hair
colorants.[1][2][19]

 Liquid Crystal Displays (LCDs): Its liquid crystalline properties are utilized in the
manufacturing of LCDs and other optical devices.[2][10][19]

e Thermochromic Materials: It is a component in some thermochromic applications where
color changes with temperature.[2]

e Drug Delivery: Its lipid nature allows it to be incorporated into lipid-based drug delivery
systems, potentially influencing membrane characteristics.[4]

o Chemical Synthesis: It serves as an intermediate in the synthesis of other specialized
chemicals.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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